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Compound of Interest

Compound Name: N,N-Diethylethylenediamine

Cat. No.: B122027

Ensuring the safe and compliant disposal of N,N-Diethylethylenediamine is critical for
laboratory safety and environmental protection. This guide provides essential safety
information, logistical procedures, and regulatory context for researchers, scientists, and drug
development professionals. Adherence to these protocols is imperative due to the hazardous
nature of this chemical.

Immediate Safety and Handling Precautions

N,N-Diethylethylenediamine is a flammable, corrosive, and toxic substance that requires
careful handling in a controlled environment.[1] It can cause severe skin burns and eye
damage.[2] Inhalation may lead to corrosive injuries to the respiratory tract.[1][3]

Personal Protective Equipment (PPE): All personnel handling N,N-Diethylethylenediamine
must use appropriate PPE to prevent exposure. This includes:

e Eye and Face Protection: Chemical splash goggles and a face shield are mandatory to
protect against splashes and vapors.[4]

e Hand Protection: Use chemical-resistant gloves such as butyl, neoprene, or nitrile.[4] It is
important to consider the breakthrough time of the glove material for prolonged handling.[4]

o Body Protection: A chemical-resistant lab coat or apron should be worn over long-sleeved
clothing, along with closed-toe shoes.[4]
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o Respiratory Protection: In poorly ventilated areas or when vapors are likely, a NIOSH/MSHA-
approved respirator with a suitable cartridge is necessary.[4]

Work should be conducted in a chemical fume hood to minimize inhalation exposure.[5] All
sources of ignition, such as open flames, sparks, and hot surfaces, must be eliminated from the
handling area.[2][6] Use non-sparking tools and explosion-proof equipment.[2][5]

Step-by-Step Disposal Protocol

The disposal of N,N-Diethylethylenediamine is regulated as hazardous waste. The following
steps outline the proper procedure for its disposal, in accordance with regulations such as the
Resource Conservation and Recovery Act (RCRA) in the United States.[7][8][9]

» Waste Identification and Classification: Determine that the N,N-Diethylethylenediamine
waste is hazardous.[7] This chemical is classified as a flammable and corrosive liquid.[1][2]

e Segregation: Do not mix N,N-Diethylethylenediamine waste with other waste streams
unless explicitly permitted by your institution's waste management plan. Keep it separate
from incompatible materials like strong oxidizing agents, strong acids, and acid chlorides.[5]

e Containerization:

o Use a designated, properly labeled hazardous waste container that is in good condition
and compatible with the chemical.[5]

o The container must be kept tightly closed when not in use to prevent the release of
vapors.[2][5]

o Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name "N,N-Diethylethylenediamine,” and any other information required by your
institution and local regulations.

e Temporary Storage:

o Store the waste container in a cool, dry, and well-ventilated area designated for hazardous
waste storage.[2][5]

o The storage area should be away from sources of ignition and incompatible materials.[2]
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e Arrange for Licensed Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
professional waste disposal company to arrange for pickup and disposal.[3]

o Disposal should be carried out at an approved waste disposal plant, typically through
incineration.[3][5]

o Never dispose of N,N-Diethylethylenediamine down the drain or in regular trash.

Spill and Emergency Procedures

In the event of a spill:

e Evacuate non-essential personnel from the area.[5]
o Eliminate all ignition sources.[6]

e Ventilate the area.

» Wearing the appropriate PPE, contain the spill using an inert absorbent material like sand or
earth.[6] Do not use combustible materials.

o Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[5][6]

o Decontaminate the spill area.

o For large spills, contact your institution's emergency response team.

Quantitative Data for N,N-Diethylethylenediamine

The following table summarizes key quantitative data for N,N-Diethylethylenediamine.
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Property Value

CAS Number 100-36-7

Molecular Formula CeHisN2

Molecular Weight 116.20 g/mol

Appearance Colorless to pale yellow liquid
Boiling Point 145-147 °C (293-297 °F)
Flash Point 34 °C (93 °F)

Density 0.827 g/cm?

UN Number 2685

Sources:[1][3][5][10]

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of N,N-
Diethylethylenediamine.
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Caption: Workflow for the safe disposal of N,N-Diethylethylenediamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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